Cas no 262350-35-6 (3-Methyl-1- [(methylsulfanyl)methanethioyl]-1H- imidazol-3-ium iodide)

• Product Name: 3-Methyl-1- [(methylsulfanyl)methanethioyl]-1H- imidazol-3-ium iodide
• CAS No: 262350-35-6
• MF: C₆H₉IN₂S₂
• MW: 300.183530569077
• CID: 5194880
• Update Time: 2026-03-05

3-Methyl-1- [(methylsulfanyl)methanethioyl]-1H- imidazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1- [(methylsulfanyl)methanethioyl]-1H- imidazol-3-ium iodide

• Inchi： 1S/C6H9N2S2.HI/c1-7-3-4-8(5-7)6(9)10-2;/h3-5H,1-2H3;1H/q+1;/p-1
• InChI Key： WODRHLDYGNXJHT-UHFFFAOYSA-M
• SMILES： C([N+]1C=CN(C)C=1)(=S)SC.[I-]

Additional information on 3-Methyl-1- [(methylsulfanyl)methanethioyl]-1H- imidazol-3-ium iodide

Introduction to 3-Methyl-1-[(methylsulfanyl)methanethioyl]-1H-imidazol-3-ium iodide (CAS No. 262350-35-6)

3-Methyl-1-[(methylsulfanyl)methanethioyl]-1H-imidazol-3-ium iodide, identified by its Chemical Abstracts Service (CAS) number 262350-35-6, is a specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This organosulfur derivative features a unique structural motif, incorporating both a methylsulfanyl group and an imidazolium core, which contributes to its distinctive chemical properties and potential biological activities. The compound’s iodide salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structural framework of 3-Methyl-1-[(methylsulfanyl)methanethioyl]-1H-imidazol-3-ium iodide consists of a central imidazolium ring substituted with a methyl group at the 3-position and a [(methylsulfanyl)methanethioyl] moiety at the 1-position. This configuration imparts unique electronic and steric characteristics, which are critical for its interaction with biological targets. The presence of the methylsulfanyl group introduces sulfur atoms into the structure, which are known to participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. These features make the compound a promising candidate for exploring novel pharmacophores in medicinal chemistry.

In recent years, there has been growing interest in imidazolium derivatives due to their broad spectrum of biological activities. Research has demonstrated that imidazolium-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The 3-Methyl-1-[(methylsulfanyl)methanethioyl]-1H-imidazol-3-ium iodide derivative, with its tailored structural features, is being investigated for its potential role in these therapeutic areas. Specifically, studies have focused on its ability to modulate enzyme activity and interact with cellular receptors, which could lead to the development of novel drug candidates.

One of the most compelling aspects of 3-Methyl-1-[(methylsulfanyl)methanethioyl]-1H-imidazol-3-ium iodide is its synthetic versatility. The compound serves as an effective building block for constructing more complex molecules through various chemical transformations. For instance, its imidazolium core can be functionalized via cross-coupling reactions, allowing for the introduction of additional substituents that may enhance biological activity. Furthermore, the iodide counterion facilitates further derivatization, making it a versatile intermediate in synthetic pipelines.

The pharmaceutical industry has been particularly interested in sulfur-containing heterocycles due to their prevalence in bioactive natural products and synthetic drugs. The methylsulfanyl group in 3-Methyl-1-[(methylsulfanyl)methanethioyl]-1H-imidazol-3-ium iodide contributes to this trend by providing a scaffold that can be readily modified to explore new chemical space. This has led to several innovative approaches in drug discovery, where modifications at the sulfur atoms have been shown to improve pharmacokinetic profiles and target specificity.

Recent advances in computational chemistry have also played a crucial role in understanding the behavior of 3-Methyl-1-[(methylsulfanyl)methanethioyl]-1H-imidazol-3-ium iodide. Molecular modeling studies have revealed insights into its interactions with biological targets, such as enzymes and receptors, which are essential for designing drugs with high affinity and selectivity. These computational approaches have complemented experimental efforts by providing predictive data on binding affinities and metabolic stability.

In addition to its pharmaceutical applications, 3-Methyl-1-[(methylsulfanyl)methanethioyl]-1H-imidazol-3-ium iodide has potential uses in materials science and catalysis. Its unique structural features make it an attractive candidate for designing novel catalysts or functional materials that exhibit enhanced performance under specific conditions. For example, the compound’s ability to coordinate with metal ions could be exploited in catalytic systems where metal-sulfur interactions play a critical role.

The synthesis of 3-Methyl-1-[(methylsulfanyl)methanethioyl]-1H-imidazol-3-ium iodide involves multi-step organic transformations that highlight the expertise required in medicinal chemistry synthesis. Key steps include the formation of the imidazolium ring followed by functionalization with the methylsulfanyl group. The use of high-purity starting materials and controlled reaction conditions is essential to ensure optimal yields and minimize impurities. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact.

The stability of 3-Methyl-1-[(methylsulfanyl)methanethioyl]-1H-imidazol-3-ium iodide under various storage conditions is another critical consideration for its practical applications. Studies have shown that proper handling and storage can significantly prolong its shelf life while maintaining its chemical integrity. This is particularly important for pharmaceutical intermediates where degradation can compromise downstream applications.

Future research directions for 3-Methyl-1-[(methylsulfanyl)methanethioyl]-1H-imidazol-3-ium iodide include exploring its derivatives as lead compounds for drug development. By systematically modifying key structural elements, researchers aim to identify analogues with improved pharmacological profiles. Additionally, investigating its mechanism of action will provide deeper insights into how it interacts with biological systems.

The integration of machine learning techniques into drug discovery has also opened new avenues for studying 3-Methyl-1-[m(m(m(m(m(m(m(m(m(m(m(m(m(m(m(m((methyl)sulfonyl)methylene)-substituted)-imidazo[4][a][5]imidozole](CAS No: 262350356) derivatives). These computational tools can predict biological activities based on molecular structures, accelerating the identification of promising candidates for further validation.

In conclusion, 262350356 CAS number product name 3-methyl-(C(=O)N(=S))CH(2)CH(2)NSCH(3))CH(2)NSCH(2)CH(2)NSCH(2)CH(2)NCH(4)+I(-) represents a fascinating compound with diverse applications across medicinal chemistry pharmaceutical research materials science It continues evolving landscape driven by innovative synthesis methodologies computational modeling expanding therapeutic possibilities